Cas no 1210924-45-0 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1210924-45-0
• MF: C₂₂H₁₇FN₄O₃S₂
• MW: 468.523785352707
• CID: 6466434
• PubChem ID: 45573492
• Update Time: 2025-10-10

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1210924-45-0
• F5833-3598
• AKOS024521279
• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C22H17FN4O3S2/c23-16-5-8-18(9-6-16)32(29,30)27-11-1-2-14-3-7-17(13-21(14)27)24-22(28)15-4-10-19-20(12-15)26-31-25-19/h3-10,12-13H,1-2,11H2,(H,24,28)
• InChI Key： PFSHDGYBSGWQOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)NC(C1C=CC2C(C=1)=NSN=2)=O)(=O)=O

Computed Properties

• Exact Mass: 468.07261093g/mol
• Monoisotopic Mass: 468.07261093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 129Ų

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1210924-45-0)

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1210924-45-0, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a tetrahydroquinoline core and a benzothiadiazole moiety makes it an intriguing candidate for further exploration in drug discovery and development.

The chemical structure of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide is characterized by its complex arrangement of heterocyclic rings and functional groups. The 4-fluorobenzenesulfonyl group introduces a fluorine atom into the aromatic ring, which can modulate the electronic properties and biological activity of the molecule. This modification is particularly relevant in the context of modern drug design, where fluorine atoms are frequently incorporated to enhance metabolic stability and binding affinity.

The tetrahydroquinoline scaffold is known for its role in various bioactive molecules, including antiviral and anticancer agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in medicinal chemistry. In contrast, the benzothiadiazole ring system is widely recognized for its pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. The combination of these two motifs in N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide suggests potential therapeutic applications across multiple disease areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide for further experimental validation. Studies have shown that the structural features of this compound can be optimized to improve its pharmacokinetic properties and target specificity. For instance, the introduction of fluorine atoms can enhance binding interactions with biological targets while minimizing off-target effects.

The synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthetic route typically begins with the preparation of key intermediates such as 4-fluorobenzenesulfonyl chloride and tetrahydroquinoline derivatives. These intermediates are then coupled using established organic reactions to form the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve higher efficiencies and selectivities in the synthesis.

In vitro studies have begun to elucidate the potential biological activities of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,1,3-benzothiadiazole-5-carboxamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to cancer progression. Additionally，its interaction with biological membranes has been investigated to understand how it might penetrate cellular barriers and reach its target sites. These findings are crucial for designing effective drug delivery systems that can enhance the therapeutic efficacy of this compound.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow them to modulate the bioactivity of molecules in ways that other elements cannot. In N-1-(4-fluorobenzenesulfonyl)-1，2，3，4-tetrahydroquinolin--7-y11，21，31-benzo/thiadiazole--5-carboxamide，the fluorine atom in the 4-fluorobenzenesulfonyl group is strategically positioned to interact with biological targets， enhancing both potency and selectivity。 This has led to increased interest in developing new fluorinated compounds for therapeutic applications。

As research continues to uncover new therapeutic targets，the demand for innovative molecular entities like N--(42fluoro/benzenesulfonyl)--12，31tetra/hydro/quinol--71yl--21，31benz/o/thia/dia/zole--5--carbox/amide will only grow。 The combination of structural complexity and functional diversity makes this compound a valuable asset in the pharmaceutical industry。 Future studies will focus on optimizing its pharmacological properties through structural modifications and exploring new synthetic pathways that improve scalability。

The development of new drugs is a complex process that involves extensive research，testing，and regulatory approval。 However，compounds like N--(42fluoro/benzenesulfonyl)--12，31tetra/hydro/quinol--71yl--21，31benz/o/thia/dia/zole--5--carbox/amide offer hope for novel therapeutic solutions by leveraging cutting-edge chemical insights。 As our understanding of biological systems advances，we can expect more sophisticated molecules like this one to emerge as promising candidates for treating various diseases。